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Compound of Interest

Compound Name: 3,3-Dimethylbutyryl chloride

Cat. No.: B1293684 Get Quote

An In-Depth Technical Guide to 3,3-
Dimethylbutyryl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,3-Dimethylbutyryl chloride, a key

intermediate in organic synthesis. It covers its fundamental chemical properties, detailed

experimental protocols for its synthesis, and its primary applications in the pharmaceutical and

agrochemical industries.

Core Chemical Properties
3,3-Dimethylbutyryl chloride, also known as tert-Butylacetyl chloride, is a reactive acyl

chloride.[1][2][3][4][5] Its structure features a sterically hindered tert-butyl group adjacent to the

acyl chloride moiety, which influences its reactivity and applications.

Chemical Formula: C₆H₁₁ClO[1][6]

Molecular Weight: 134.60 g/mol [1][7][8]

CAS Number: 7065-46-5[1][6][7]

Synonyms: tert-Butylacetyl chloride, t-Butylacetyl chloride, Neohexanoyl chloride[2][3][5]
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Quantitative Data Summary
The physical and chemical properties of 3,3-Dimethylbutyryl chloride are summarized in the

table below for easy reference.

Property Value

Appearance Clear, colorless to slightly yellow liquid[5][6]

Boiling Point 127-129 °C (lit.)[5][6][7][9]

Melting Point -56 °C to -57 °C[10]

Density 0.969 g/mL at 25 °C (lit.)[5][6][7][9]

Refractive Index n20/D 1.421 (lit.)[5][6][7][9]

Flash Point 21 °C (69.8 °F - closed cup)[7]

Water Solubility Reacts with water[5][6][9]

Solvent Solubility Soluble in ether, benzene, and toluene[10]

Synthesis and Experimental Protocols
3,3-Dimethylbutyryl chloride is commonly synthesized by the chlorination of 3,3-

dimethylbutanoic acid. Several chlorinating agents can be employed, including thionyl chloride,

oxalyl chloride, and phosphorus trichloride.[2][11] The use of phosphorus trichloride is a

prevalent industrial method.[10][11][12]

Experimental Protocol: Synthesis via Phosphorus Trichloride

This protocol details the synthesis of 3,3-Dimethylbutyryl chloride from 3,3-dimethylbutanoic

acid and phosphorus trichloride.[10][11][12]

Materials:

3,3-Dimethylbutanoic acid

Phosphorus trichloride (PCl₃)
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Reaction vessel (round-bottom flask) equipped with a stirrer, heating mantle, and condenser

Separatory funnel

Vacuum distillation apparatus

Procedure:

Charging the Reactor: Add 3,3-dimethylbutanoic acid to the reaction vessel.

Addition of Reagent: While stirring, slowly add phosphorus trichloride to the reactor. An

appropriate molar ratio of 3,3-dimethylbutanoic acid to PCl₃ should be maintained as per the

reaction stoichiometry.

Reaction: Heat the mixture to the designated reaction temperature and maintain it for a

specified duration to ensure the reaction goes to completion.[11][12]

Cooling and Separation: After the reaction is complete, cool the mixture to room

temperature. Allow the mixture to stand, which will result in the separation of two layers. The

lower layer consists of phosphorous acid (a by-product), and the upper layer is the crude

3,3-Dimethylbutyryl chloride.[10][11][12]

Isolation of Crude Product: Carefully separate and remove the lower phosphorous acid layer

using a separatory funnel.

Purification: Purify the upper layer of crude 3,3-Dimethylbutyryl chloride via vacuum

distillation. Collect the fraction that distills at 79-81 °C under an absolute pressure of 20 kPa

to obtain the final, purified product.[11][12]

Safety Note: This reaction should be performed in a well-ventilated fume hood as it may

release hydrogen chloride gas.[10] Appropriate personal protective equipment (PPE), including

gloves and safety goggles, must be worn.

Applications in Research and Drug Development
As a highly reactive acylating agent, 3,3-Dimethylbutyryl chloride is a pivotal building block in

organic chemistry.[13] Its primary function is to introduce the 3,3-dimethylbutanoyl (or tert-

butylacetyl) group into molecules.[13]
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Pharmaceutical Synthesis: It is a crucial intermediate in the manufacturing of numerous

Active Pharmaceutical Ingredients (APIs).[13] It is used to form amide and ester linkages in

complex drug molecules, including certain antibiotics and anti-inflammatory drugs like

cefotaxime, cefdinir, and dexamethasone.[10][13]

Agrochemical Development: The compound serves as a precursor in the synthesis of

modern pesticides and herbicides, such as the insecticide imidacloprid.[10][13]

Organic Synthesis: In a laboratory setting, it is widely used in Friedel-Crafts acylation to

functionalize aromatic rings, as well as in esterification and amidation reactions.[2][13]

Workflow and Pathway Visualizations
Diagram 1: Synthesis Workflow
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Figure 1: Synthesis Workflow of 3,3-Dimethylbutyryl Chloride

1. Charge Reactor
with 3,3-Dimethylbutanoic Acid

2. Add PCl3
(Phosphorus Trichloride)

Stirring

3. Heat and React

4. Cool and Settle
(Phase Separation)

5. Separate Layers

Crude Product
(Upper Layer)

Collect

By-product
(Phosphorous Acid)

Remove

6. Vacuum Distillation

Purified
3,3-Dimethylbutyryl Chloride

Collect Fraction

Click to download full resolution via product page

Caption: Synthesis workflow for 3,3-Dimethylbutyryl Chloride.
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Diagram 2: Core Chemical Reactions

Figure 2: Key Reactions of 3,3-Dimethylbutyryl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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